5-bromo-N-cyclohexyl-N-ethyl-3-methylpyridin-2-amine
Overview
Description
5-Bromo-N-cyclohexyl-N-ethyl-3-methylpyridin-2-amine, or 5-Br-CHEMP, is an organic compound commonly used in laboratory experiments. It is a derivative of pyridine, a heterocyclic aromatic organic compound. 5-Br-CHEMP is an important compound for its unique properties, which make it suitable for a wide range of applications in scientific research.
Scientific Research Applications
Catalytic Synthesis of Derivatives
N-Cyclohexyl-2-aryl(alkyl)-imidazo[1,2-a]pyridin-3-amine derivatives have been synthesized using catalysts like N,N,N′,N′-tetrabromobenzene-1,3-disulfonamide and poly(N-bromo-N-ethylbenzene-1,3-disulfonamide). This method is effective for solvent-free conditions and yields good to high quantities of the derivatives (Ghorbani‐Vaghei & Amiri, 2014).
Suzuki Cross-Coupling Reaction
A series of novel pyridine derivatives have been synthesized via palladium-catalyzed Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine. These derivatives exhibit potential as chiral dopants for liquid crystals and have shown significant biological activities, including anti-thrombolytic and biofilm inhibition properties (Ahmad et al., 2017).
Molecular Structure Analysis
The molecular structure of ethyl 5-methylimidazo[1,2-a]pyridine-2-carboxylate, synthesized from reactions involving related compounds, demonstrates planar ring structures. This detailed structural analysis aids in understanding the compound's properties and potential applications (Yao et al., 2010).
Amination Processes
Several studies have investigated the amination of related pyridine compounds. For instance, amination of 5-bromo-2-chloropyridine catalyzed by a palladium-Xantphos complex has shown high yield and selectivity (Ji et al., 2003). Similarly, regioselective displacement reactions with ammonia have been studied to synthesize aminopyrimidines, contributing to our understanding of the reaction pathways of such compounds (Doulah et al., 2014).
properties
IUPAC Name |
5-bromo-N-cyclohexyl-N-ethyl-3-methylpyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21BrN2/c1-3-17(13-7-5-4-6-8-13)14-11(2)9-12(15)10-16-14/h9-10,13H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSTRNRCUHKNWLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCCC1)C2=NC=C(C=C2C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101220836 |
Source
|
| Record name | 5-Bromo-N-cyclohexyl-N-ethyl-3-methyl-2-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101220836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1220029-67-3 |
Source
|
| Record name | 5-Bromo-N-cyclohexyl-N-ethyl-3-methyl-2-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220029-67-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-N-cyclohexyl-N-ethyl-3-methyl-2-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101220836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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